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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101

Essential Safety and Handling Guide for Pigment
Red 264

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Pigment Red 264 in a laboratory setting. It is designed for
researchers, scientists, and drug development professionals to ensure safe and compliant
handling of this chemical.

l. Immediate Safety and Hazard Information

Pigment Red 264 is a synthetic organic pigment.[1] While it is generally considered to have
low toxicity, proper handling is crucial to minimize exposure and ensure a safe laboratory
environment.[1] The primary hazards are inhalation of dust particles and skin or eye contact.[2]
[3] A risk of dust explosion exists, so it is important to avoid dust formation and sources of
ignition.[2]

Quantitative Exposure Limits and Toxicity Data

The following table summarizes the key quantitative safety data for Pigment Red 264.
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Parameter Value Reference
Total Inhalable Dust Exposure
o 4 mg/m3 [2]
Limit (MAK-Vf)
Respirable Dust Exposure
1.5 mg/m3 [2]

Limit (MAK-Vf)

Acute Oral Toxicity (LD50, rat)

= 2000 mg/kg

[2]

Skin Irritation

Not an irritant

[2]

Eye Irritation

Not an irritant

[2]

Il. Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling Pigment Red 264.

Recommended Personal Protective Equipment

PPE Category

Specification

Rationale

Eye Protection

Safety goggles, safety glasses,

or a face shield.[2]

To protect eyes from dust

particles.

Hand Protection

Nitrile rubber gloves.[2]

To prevent skin contact.

Respiratory Protection

A suitable respiratory
protective equipment (e.g.,
N95 or higher-rated mask for
dust).[2][4]

To prevent inhalation of dust

particles.[4]

Body Protection

Impervious clothing, such as a

lab coat or overalls.[2]

To protect skin from accidental

spills.

lll. Operational Plan: Step-by-Step Handling

Protocol

Follow this protocol to ensure the safe handling of Pigment Red 264.
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. Preparation and Workspace Setup:
Ensure the work area is well-ventilated, preferably within a chemical fume hood.[5]
Cover the work surface with a disposable drop cloth or absorbent paper to contain any spills.
Have all necessary equipment, including weighing tools and containers, readily available.
Ensure an eyewash station and safety shower are accessible.[4]
. Donning PPE:
Put on your lab coat or overalls.
Put on your respiratory mask.
Put on your safety goggles or face shield.
Finally, put on your nitrile gloves, ensuring they go over the cuffs of your lab coat.
. Handling and Weighing:
Handle the pigment gently to minimize dust generation.[4]
Use scoops or spatulas for transferring the powder.[4]
If weighing, do so in a draft-free enclosure or a balance with a draft shield.
Keep containers of Pigment Red 264 tightly closed when not in use.[6]
. Post-Handling:

Clean all tools and the work surface with a damp cloth to collect any residual powder. Do not
dry sweep.

Dispose of all contaminated disposable materials as outlined in the disposal plan.

. Doffing PPE:
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» Remove gloves first, peeling them off from the cuff to the fingertips without touching the
outside.

e Remove your lab coat or overalls.

 Remove your safety goggles or face shield.

» Remove your respiratory mask last.

e Wash your hands thoroughly with soap and water.

IV. Disposal Plan

Proper disposal of Pigment Red 264 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

o Establish a designated and clearly labeled hazardous waste container for Pigment Red 264
solid waste.

e Do not mix Pigment Red 264 waste with other chemical waste streams unless permitted by
your institution's waste management plan.[5]

2. Solid Waste Disposal:

e This includes unused pigment, contaminated gloves, disposable cloths, and any other solid
materials that have come into contact with the pigment.

o Collect all solid waste in the designated hazardous waste container.
e Ensure the container is kept closed except when adding waste.[7]
3. Spill Cleanup:

 In case of a spill, mechanically collect the powder using a scoop or a vacuum with a HEPA
filter.[4]
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 Avoid raising dust.

e Wipe the area with a wet cloth.

» Dispose of all cleanup materials in the designated hazardous waste container.
4. Final Disposal:

o All waste must be disposed of through your institution's hazardous waste collection program.

[7]
» Do not dispose of Pigment Red 264 down the drain or in the regular trash.[7]

» Follow all local, state, and federal regulations for hazardous waste disposal.

V. Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of Pigment
Red 264.
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Workflow for Handling and Disposal of Pigment Red 264
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Caption: Safe Handling and Disposal Workflow for Pigment Red 264.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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